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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of o-Toluic acid-13C, a stable

isotope-labeled compound valuable for a range of research applications, including metabolic

flux analysis, pharmacokinetic studies, and as an internal standard in quantitative mass

spectrometry. This document details its synthesis, with a focus on the widely utilized Grignard

reaction for introducing the 13C label at the carboxyl position. Furthermore, it offers a summary

of its commercial availability from various suppliers.

Commercial Availability
o-Toluic acid labeled with carbon-13, specifically at the carboxyl position (o-Toluic acid-1-13C),

is available from several commercial suppliers. The isotopic purity is typically high, often

exceeding 99 atom % 13C.[1][2] The compound is generally offered in quantities ranging from

milligrams to grams.

Below is a summary of representative commercial offerings:
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Supplier Product Name CAS Number
Isotopic
Enrichment

Available
Quantities

C/D/N Isotopes

o-Toluic Acid-

13C1 (carboxyl-

13C)

70838-82-3 99 atom % 13C 0.5 g

MedchemExpres

s
o-Toluic acid-13C Not specified Not specified Inquire

Mithridion

o-Toluic Acid-

13C1 (carboxyl-

13C)

Not specified Not specified 10 mg

LGC Standards

o-Toluic Acid-

13C1 (carboxyl-

13C)

Not specified Not specified Inquire

Note: Pricing and availability are subject to change. Please consult the suppliers directly for the

most current information.

Synthesis of o-Toluic Acid-13C (carboxyl-13C)
The most common and efficient method for the synthesis of o-Toluic acid-13C with the label at

the carboxylic acid group involves the carbonation of a Grignard reagent with 13C-labeled

carbon dioxide (¹³CO₂). This well-established methodology allows for the precise and high-yield

incorporation of the carbon isotope.

The overall synthetic pathway can be visualized as follows:

o-Bromotoluene o-Tolylmagnesium bromide
Mg, THF

Intermediate
1. ¹³CO₂

o-Toluic acid-¹³C
2. H₃O⁺

Click to download full resolution via product page

Caption: Synthetic pathway for o-Toluic acid-13C via Grignard reaction.

Experimental Workflow
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The following diagram illustrates the general experimental workflow for the synthesis of o-
Toluic acid-13C.

Grignard Reagent Formation

Carbonation with ¹³CO₂

Work-up and Purification

Assemble dry glassware under inert atmosphere

Add Mg turnings and dry THF

Slowly add o-bromotoluene in dry THF

Initiate reaction (e.g., with iodine crystal)

Maintain gentle reflux

Bubble ¹³CO₂ through Grignard solution or pour Grignard onto solid ¹³CO₂

Generate or use ¹³CO₂ gas/solid

Quench with aqueous acid (e.g., HCl)

Extract with an organic solvent (e.g., diethyl ether)

Wash organic layer with brine

Dry over anhydrous Na₂SO₄

Evaporate solvent

Recrystallize crude product
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Caption: Experimental workflow for the synthesis of o-Toluic acid-13C.

Detailed Experimental Protocol
This protocol is a representative example based on established procedures for Grignard

reactions and carbonations.[3][4][5] Researchers should adapt this protocol based on their

specific laboratory conditions and safety procedures.

Materials:

o-Bromotoluene

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

¹³C-labeled Carbon Dioxide (gas or solid/dry ice)

Hydrochloric acid (e.g., 6 M)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

Iodine crystal (for initiation, if necessary)

Standard glassware for inert atmosphere reactions (e.g., Schlenk line or glovebox)

Procedure:

Preparation of the Grignard Reagent (o-Tolylmagnesium bromide):

All glassware must be rigorously dried (e.g., oven-dried at >120 °C overnight) and

assembled under an inert atmosphere (e.g., nitrogen or argon).
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Place magnesium turnings in a two-necked round-bottom flask equipped with a reflux

condenser and a dropping funnel.

Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

Dissolve o-bromotoluene in anhydrous diethyl ether or THF and add it to the dropping

funnel.

Add a few drops of the o-bromotoluene solution to the magnesium. The reaction may need

to be initiated by gentle warming or the addition of a small crystal of iodine.

Once the reaction has started (indicated by bubbling and a cloudy appearance), add the

remaining o-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature or with

gentle heating until the magnesium is consumed.

Carbonation with ¹³CO₂:

Cool the Grignard reagent solution in an ice bath.

Method A (Solid ¹³CO₂): Carefully pour the Grignard solution onto an excess of crushed,

solid ¹³CO₂ (dry ice) in a separate flask under an inert atmosphere.

Method B (Gaseous ¹³CO₂): Bubble ¹³CO₂ gas through the cooled and stirred Grignard

solution. The gas should be dried before introduction into the reaction mixture.

Stir the reaction mixture until all the ¹³CO₂ is consumed or for a sufficient period to ensure

complete reaction.

Work-up and Purification:

Slowly and carefully quench the reaction mixture by adding it to a mixture of crushed ice

and concentrated hydrochloric acid.

Transfer the mixture to a separatory funnel.

Extract the aqueous layer with diethyl ether or another suitable organic solvent.
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Combine the organic extracts and wash them sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure to yield the

crude o-Toluic acid-13C.

Purify the crude product by recrystallization from a suitable solvent system (e.g., water,

ethanol/water, or toluene) to obtain the pure, labeled product.[6]

Characterization:

The final product should be characterized to confirm its identity and isotopic enrichment.

Standard analytical techniques include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR will show a significantly

enhanced signal for the carboxyl carbon. ¹H NMR can confirm the structure.

Mass Spectrometry (MS): The molecular ion peak will be shifted by +1 m/z unit compared to

the unlabeled compound.

Melting Point: The melting point should be consistent with the literature value for o-toluic acid

(104-106 °C).

Applications
o-Toluic acid-13C serves as a valuable tool in various scientific disciplines:

Internal Standard: It is used as an internal standard for the quantitative analysis of unlabeled

o-toluic acid and related metabolites in biological samples by GC-MS or LC-MS.[3]

Metabolic Tracer: In metabolic studies, it can be used to trace the metabolic fate of the o-

toluyl group in biological systems.

Mechanistic Studies: The labeled compound can be employed in studies to elucidate

reaction mechanisms involving the carboxyl group.
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This guide provides a foundational understanding of the synthesis and availability of o-Toluic
acid-13C. Researchers are encouraged to consult the primary literature for more specific

applications and detailed analytical procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15557218?utm_src=pdf-body
https://www.benchchem.com/product/b15557218?utm_src=pdf-body
https://www.benchchem.com/product/b15557218?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopic_labeling
https://www.cdnisotopes.com/ca/c-5609
https://www.chem.ucalgary.ca/courses/351/laboratory/353_grignard.pdf
https://mason.gmu.edu/~sslayden/Lab/318/Grignard-experiment.pdf
https://mason.gmu.edu/~jschreif/318/GRIGNRD_ovr.DOC
https://patents.google.com/patent/CN102093247B/en
https://patents.google.com/patent/CN102093247B/en
https://www.benchchem.com/product/b15557218#synthesis-and-commercial-availability-of-o-toluic-acid-13c
https://www.benchchem.com/product/b15557218#synthesis-and-commercial-availability-of-o-toluic-acid-13c
https://www.benchchem.com/product/b15557218#synthesis-and-commercial-availability-of-o-toluic-acid-13c
https://www.benchchem.com/product/b15557218#synthesis-and-commercial-availability-of-o-toluic-acid-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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